3,4,5-trimethylpyrrolidin-2-one, Mixture of diastereomers
Description
Scientific Research Applications
Medicinal Chemistry and Drug Synthesis
3,4,5-Trimethylpyrrolidin-2-one: is a valuable scaffold in medicinal chemistry due to its presence in various bioactive compounds. Its derivatives are synthesized for their potential pharmaceutical effects, including antimicrobial , anti-inflammatory , anticancer , antidepressant , and anticonvulsant activities . The compound’s ability to be modified allows for the creation of novel drugs with enhanced efficacy and reduced side effects.
Agricultural Science
In agricultural science, 3,4,5-trimethylpyrrolidin-2-one derivatives can be used to develop new pesticides and herbicides. Their structural versatility enables the creation of compounds that are more selective and less harmful to the environment. They can also be involved in the synthesis of plant growth regulators that help increase crop yield and resistance to diseases .
Environmental Science
This compound plays a role in environmental science by contributing to the synthesis of materials used for remediation and sensing applications. It can be incorporated into polymers that capture contaminants or serve as sensors for environmental monitoring, aiding in the detection and management of pollutants .
Materials Science
In the field of materials science, 3,4,5-trimethylpyrrolidin-2-one is used to create advanced materials with specific properties. It can be part of the synthesis of polymeric hydrogels that have applications in smart materials, capable of responding to environmental stimuli such as pH, temperature, or light .
Analytical Chemistry
Analytical chemists utilize 3,4,5-trimethylpyrrolidin-2-one derivatives as ligands in coordination chemistry to develop new methods for the separation and quantification of chemical species. These compounds can enhance the selectivity and sensitivity of analytical techniques, improving the detection of trace elements and compounds .
Pharmacology
In pharmacology, the compound’s derivatives are explored for their therapeutic potential. They are part of the research into new treatments for various diseases, contributing to the understanding of drug-receptor interactions and the development of targeted therapies .
properties
IUPAC Name |
3,4,5-trimethylpyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-4-5(2)7(9)8-6(4)3/h4-6H,1-3H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOPHRCJZGNBNCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(=O)NC1C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Trimethylpyrrolidin-2-one | |
CAS RN |
85018-56-0 |
Source
|
| Record name | 3,4,5-trimethylpyrrolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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